Cas no 1805543-12-7 (Ethyl 3-(aminomethyl)-6-(difluoromethyl)-2-hydroxypyridine-5-carboxylate)
1805543-12-7 structure
Product Name:Ethyl 3-(aminomethyl)-6-(difluoromethyl)-2-hydroxypyridine-5-carboxylate
CAS No:1805543-12-7
MF:C10H12F2N2O3
MW:246.210689544678
CID:4805140
Update Time:2023-08-18
Ethyl 3-(aminomethyl)-6-(difluoromethyl)-2-hydroxypyridine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 3-(aminomethyl)-6-(difluoromethyl)-2-hydroxypyridine-5-carboxylate
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- Inchi: 1S/C10H12F2N2O3/c1-2-17-10(16)6-3-5(4-13)9(15)14-7(6)8(11)12/h3,8H,2,4,13H2,1H3,(H,14,15)
- InChI Key: CQBIJELVJSJSAP-UHFFFAOYSA-N
- SMILES: FC(C1=C(C(=O)OCC)C=C(CN)C(N1)=O)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 402
- XLogP3: 0.2
- Topological Polar Surface Area: 81.4
Ethyl 3-(aminomethyl)-6-(difluoromethyl)-2-hydroxypyridine-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029027686-250mg |
Ethyl 3-(aminomethyl)-6-(difluoromethyl)-2-hydroxypyridine-5-carboxylate |
1805543-12-7 | 95% | 250mg |
$1,029.00 | 2022-04-01 | |
| Alichem | A029027686-500mg |
Ethyl 3-(aminomethyl)-6-(difluoromethyl)-2-hydroxypyridine-5-carboxylate |
1805543-12-7 | 95% | 500mg |
$1,701.85 | 2022-04-01 | |
| Alichem | A029027686-1g |
Ethyl 3-(aminomethyl)-6-(difluoromethyl)-2-hydroxypyridine-5-carboxylate |
1805543-12-7 | 95% | 1g |
$2,895.00 | 2022-04-01 |
Ethyl 3-(aminomethyl)-6-(difluoromethyl)-2-hydroxypyridine-5-carboxylate Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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